Cas no 93710-74-8 (Naphtho[2,3-d]-1,3-dioxol-5(6H)-one,7,8- dihydro-8-(4-hydroxy-3-methoxyphenyl)-6,- 7-dimethyl-,(6S,7S,8R)-)

Naphtho[2,3-d]-1,3-dioxol-5(6H)-one,7,8- dihydro-8-(4-hydroxy-3-methoxyphenyl)-6,- 7-dimethyl-,(6S,7S,8R)- structure
93710-74-8 structure
Product name:Naphtho[2,3-d]-1,3-dioxol-5(6H)-one,7,8- dihydro-8-(4-hydroxy-3-methoxyphenyl)-6,- 7-dimethyl-,(6S,7S,8R)-
CAS No:93710-74-8
MF:C20H20O5
MW:340.3698
CID:999973
PubChem ID:434449

Naphtho[2,3-d]-1,3-dioxol-5(6H)-one,7,8- dihydro-8-(4-hydroxy-3-methoxyphenyl)-6,- 7-dimethyl-,(6S,7S,8R)- Chemical and Physical Properties

Names and Identifiers

    • Naphtho[2,3-d]-1,3-dioxol-5(6H)-one,7,8- dihydro-8-(4-hydroxy-3-methoxyphenyl)-6,- 7-dimethyl-,(6S,7S,8R)-
    • 8-(4-hydroxy-3-methoxyphenyl)-6,7-dimethyl-7,8-dihydro-6H-benzo[f][1,3]benzodioxol-5-one
    • NSC-350857
    • DTXSID00331028
    • ENSCHICINE
    • NSC350857
    • 93710-74-8
    • enshicine
    • Inchi: InChI=1S/C20H20O5/c1-10-11(2)20(22)14-8-18-17(24-9-25-18)7-13(14)19(10)12-4-5-15(21)16(6-12)23-3/h4-8,10-11,19,21H,9H2,1-3H3
    • InChI Key: PKDKRIQIMYSIFF-UHFFFAOYSA-N
    • SMILES: CC1C(C(=O)C2=CC3=C(C=C2C1C4=CC(=C(C=C4)O)OC)OCO3)C

Computed Properties

  • Exact Mass: 340.131
  • Monoisotopic Mass: 340.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65A^2
  • XLogP3: 3.9

Experimental Properties

  • Density: 1.258
  • Boiling Point: 496.4°C at 760 mmHg
  • Flash Point: 176.8°C
  • Refractive Index: 1.593
  • PSA: 64.99000
  • LogP: 3.72990

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